Cas no 2229136-67-6 (1-(1H-indol-6-yl)prop-2-en-1-one)

• Product Name: 1-(1H-indol-6-yl)prop-2-en-1-one
• CAS No: 2229136-67-6
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 5929891
• PubChem ID: 154519400
• Update Time: 2025-05-23

1-(1H-indol-6-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-6-yl)prop-2-en-1-one
• 2229136-67-6
• EN300-1808001

• Inchi： 1S/C11H9NO/c1-2-11(13)9-4-3-8-5-6-12-10(8)7-9/h2-7,12H,1H2
• InChI Key： FLORVPFRGONXPA-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1C=CC2C=CNC=2C=1

Computed Properties

• Exact Mass: 171.068413911g/mol
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.9Ų

Additional information on 1-(1H-indol-6-yl)prop-2-en-1-one

1-(1H-indol-6-yl)prop-2-en-1-one (CAS No. 2229136-67-6): An Overview of a Promising Compound in Medicinal Chemistry

1-(1H-indol-6-yl)prop-2-en-1-one (CAS No. 2229136-67-6) is a fascinating compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, also known as indole-6-acrylonitrile, belongs to the class of indole derivatives, which are widely studied for their diverse pharmacological properties.

The chemical structure of 1-(1H-indol-6-yl)prop-2-en-1-one consists of an indole ring attached to a propenone moiety, creating a conjugated system that imparts specific electronic and steric properties. The indole ring, a fundamental building block in many natural products and pharmaceuticals, is known for its involvement in various biological processes, including neurotransmission, cell signaling, and enzyme inhibition. The propenone moiety, on the other hand, adds reactivity and can participate in various chemical reactions, making the compound a valuable scaffold for drug design and synthesis.

Recent research has highlighted the potential of 1-(1H-indol-6-yl)prop-2-en-1-one in several therapeutic areas. One of the most notable applications is in the field of cancer research. Studies have shown that this compound exhibits significant antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(1H-indol-6-yl)prop-2-en-1-one effectively inhibited the growth of human breast cancer cells by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer.

Beyond its antiproliferative effects, 1-(1H-indol-6-yl)prop-2-en-1-one has also shown promise as an anti-inflammatory agent. Inflammation is a critical component of many diseases, including autoimmune disorders and neurodegenerative conditions. Research conducted at the University of California revealed that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 by modulating the activity of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation. These findings suggest that 1-(1H-indol-6-yl)prop-2-en-1-one could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its therapeutic potential, 1-(1H-indol-6-yl)prop-2-en-1-one has been explored for its use as a fluorescent probe in bioimaging applications. The conjugated system within the molecule allows it to absorb and emit light at specific wavelengths, making it suitable for labeling and tracking biological molecules. A study published in Chemical Communications demonstrated that this compound can be used to visualize cellular processes such as protein-protein interactions and intracellular trafficking with high sensitivity and selectivity.

The synthesis of 1-(1H-indol-6-yl)prop-2-en-1-one has been optimized to improve yield and purity, facilitating its use in both research and industrial settings. Common synthetic routes involve the condensation of indole with acryloyl chloride or acrylonitrile under controlled conditions. These methods have been refined to minimize side reactions and ensure high product quality, making it easier for researchers to access this compound for their studies.

In conclusion, 1-(1H-indol-6-y l)prop - 2 - en - 1 - one (CAS No. 2229136 - 67 - 6) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation in areas such as cancer therapy, anti-inflammatory drug development, and bioimaging. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.